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Compound of Interest

Compound Name: MY-875

cat. No.: B14858209

For researchers and drug development professionals, the proper handling and disposal of
investigational compounds like MY-875 are paramount to ensuring laboratory safety and
environmental protection. As a potent microtubulin polymerization inhibitor with anticancer
properties, MY-875 is classified as a cytotoxic agent. Adherence to strict disposal protocols is
essential to mitigate risks associated with exposure and to comply with regulatory standards.
This guide provides a comprehensive, step-by-step approach to the safe disposal of MY-875,
aligning with best practices for managing hazardous and cytotoxic research waste.

Waste Categorization and Handling

MY-875 and any materials that come into contact with it must be treated as hazardous
chemical waste. Due to its cytotoxic nature, it requires specific handling and disposal
procedures to ensure the safety of laboratory personnel and the environment.

Key Handling Principles:

o Segregation: All MY-875 waste must be segregated from other waste streams at the point of
generation.[1][2]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including double
chemotherapy gloves, a disposable gown, and safety goggles or a face shield when handling
MY-875 waste.[3]

o Designated Area: Conduct all waste handling and consolidation activities in a designated
area, such as a chemical fume hood, to minimize exposure.
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Quantitative Data for Disposal Planning

While specific quantitative data for MY-875 is not publicly available, the following table outlines
the types of information that are critical for its safe handling and disposal. Researchers must
refer to the specific Safety Data Sheet (SDS) provided by the manufacturer for precise values.

Parameter

General Valuel/information

Significance for Disposal

Chemical Class

Microtubulin Polymerization
Inhibitor

Indicates cytotoxic nature;
requires handling as

hazardous waste.

Known Hazards

Cytotoxic, potential mutagen

Necessitates stringent safety
protocols and disposal as

hazardous waste.[3]

Solubility

Varies (refer to SDS)

Determines appropriate
solvents for decontamination

and cleaning of spills.

Recommended PPE

Double chemotherapy gloves,
disposable gown, safety

goggles/face shield

Essential for preventing skin
and eye contact during

handling and disposal.[3]

Waste Categorization

Bulk Hazardous Waste, Trace

Contaminated Waste

Dictates the type of waste
container and the appropriate

disposal stream.[3]

Final Disposal Method

Incineration

The standard and required
method for cytotoxic waste to

ensure complete destruction.

[1]3]

Step-by-Step Disposal Procedures

The following protocols provide detailed methodologies for the proper disposal of different

types of waste generated from experiments involving MY-875.

Disposal of Unused or Expired MY-875
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Solid or liquid forms of pure MY-875 must be disposed of as bulk hazardous chemical waste.

Methodology:

Ensure the primary container is securely sealed.

Place the primary container into a larger, compatible, and clearly labeled hazardous waste
container.

The label should include the chemical name ("MY-875"), the words "Hazardous Waste," and

the appropriate hazard pictograms (e.g., toxic).
Store the waste container in a designated satellite accumulation area.[4][5]

Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office.[4]

Disposal of Contaminated Labware and Consumables

Items such as pipette tips, centrifuge tubes, flasks, and gloves that have come into contact with

MY-875 are considered trace-contaminated waste.

Methodology:

Sharps: Needles and syringes that have contacted MY-875 must be placed directly into a
designated, puncture-proof sharps container for cytotoxic waste.[6][7] These containers are
typically color-coded (e.qg., yellow or red) and labeled "Cytotoxic Waste."[1][7]

Solid Waste: Non-sharp solid waste (e.g., gloves, gowns, absorbent pads) should be
collected in a dedicated, leak-proof plastic bag or container clearly labeled "Cytotoxic
Waste."[7][8]

Once full, seal the container and place it in a designated biohazard or chemical waste box
for incineration.

Do not dispose of this waste in regular trash or standard biohazard bags that are destined for

autoclaving.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b14858209?utm_src=pdf-body
https://www.benchchem.com/product/b14858209?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b14858209?utm_src=pdf-body
https://www.benchchem.com/product/b14858209?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5582558/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14858209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal of Liquid Waste

Aqueous solutions, cell culture media, and organic solvents containing MY-875 must be
collected and disposed of as liquid hazardous waste.

Methodology:

o Collect all liquid waste containing MY-875 in a compatible, leak-proof, and shatter-resistant
container (plastic is preferred).[4]

e The container must be clearly labeled with "Hazardous Waste," the chemical constituents
(including MY-875 and the solvent), and their approximate concentrations.

o Keep the waste container securely capped at all times, except when adding waste.[4][9]

» Store the container in a designated satellite accumulation area, away from incompatible
materials.[5]

« Contact your institution's EHS office for pickup and disposal. Do not pour any liquid waste
containing MY-875 down the drain.[9]

Experimental Decontamination Protocol

This protocol outlines the procedure for cleaning laboratory surfaces and non-disposable
equipment contaminated with MY-875.

Methodology:

e Preparation: Don the appropriate PPE, including double chemotherapy-rated gloves, a
disposable gown, and safety goggles.

« Initial Decontamination: Prepare a fresh solution of a suitable deactivating agent (e.g., a
solution of sodium hypochlorite, followed by sodium thiosulfate to neutralize the bleach, or a
commercially available surface decontaminant for cytotoxic drugs). Consult the SDS for
compatible deactivating agents.

o Application: Apply the deactivating solution to the contaminated surface and allow for the
recommended contact time.
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* Wiping: Wipe the surface with absorbent pads, moving from the least contaminated area to
the most contaminated area. Dispose of the pads as cytotoxic solid waste.

¢ Rinsing: Thoroughly rinse the surface with distilled water to remove any residual cleaning
agents.

¢ Final Wipe-Down: Perform a final wipe with 70% ethanol.

Disposal Workflow and Signaling Pathway Diagrams

To provide a clear visual guide, the following diagrams illustrate the logical workflow for MY-875
disposal and a conceptual representation of its mechanism of action.
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Caption: Workflow for the proper segregation and disposal of MY-875 waste.
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Caption: Conceptual pathway of MY-875 inducing apoptosis via microtubule inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of MY-875].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14858209#my-875-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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